Cas no 642931-76-8 (2-Thiazolemethanamine,alpha-methyl-4-(1-methylethyl)-(9CI))

• Product Name: 2-Thiazolemethanamine,alpha-methyl-4-(1-methylethyl)-(9CI)
• CAS No: 642931-76-8
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 961215
• Update Time: 2023-03-27

2-Thiazolemethanamine,alpha-methyl-4-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanamine,alpha-methyl-4-(1-methylethyl)-(9CI)

• Inchi： 1S/C8H14N2S/c1-5(2)7-4-11-8(10-7)6(3)9/h4-6H,9H2,1-3H3
• InChI Key： BUHYADLPRZITDS-UHFFFAOYSA-N
• SMILES： C(C1=NC(C(C)C)=CS1)(N)C

Computed Properties

• Exact Mass: 170.088
• Monoisotopic Mass: 170.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2